BRD73954

• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol
• InChI: InChI=1S/C16H16N2O3/c19-15(17-10-9-12-5-2-1-3-6-12)13-7-4-8-14(11-13)16(20)18-21/h1-8,11,21H,9-10H2,(H,17,19)(H,18,20)
• InChIKey: FIHKWEQJEDRIFS-UHFFFAOYSA-N

BRD73954: Dual HDAC6/8 Inhibitor

BRD73954 (CAS 1440209-96-0) is a small-molecule histone deacetylase (HDAC) inhibitor belonging to the phenyl hydroxamic acid class [1]. First disclosed in 2013, BRD73954 was characterized as the first small-molecule HDAC inhibitor capable of potently and selectively inhibiting both HDAC6 and HDAC8 despite these isoforms belonging to distinct phylogenetic classes within the HDAC enzyme family [2]. The compound is commercially available as a research reagent with typical purity specifications of ≥98% and is supplied as a crystalline solid soluble in DMSO .

1

Pathway contextDual HDAC6 (class IIb) and HDAC8 (class I) inhibition study fit

2

Compartment coverageCytoplasmic and nuclear deacetylase target engagement in one tool compound

3

Selection logicHydroxamic acid chemotype with reported HDAC6/8 isoform selectivity over class I HDACs 1, 2, 3

• [1] Olson DE, Wagner FF, Kaya T, et al. Discovery of the first histone deacetylase 6/8 dual inhibitors. J Med Chem. 2013;56(11):4816-4820. View Source
• [2] Olson DE, et al. J Med Chem. 2013;56(11):4816-4820. Abstract: first small molecule HDAC inhibitor capable of potently and selectively inhibiting both HDAC6 and HDAC8 despite distinct phylogenetic classes. View Source

Why BRD73954 Substitution Fails

HDAC inhibitors exhibit widely divergent isoform selectivity profiles that dictate their distinct biological effects and experimental utility. Pan-HDAC inhibitors (e.g., SAHA/Vorinostat) broadly inhibit class I and II HDACs, leading to global histone hyperacetylation and transcriptional perturbation, whereas isoform-selective inhibitors produce narrower, more interpretable biological signatures [1]. BRD73954 occupies a unique niche as a dual HDAC6/8 inhibitor: it inhibits two isoforms from distinct phylogenetic classes (HDAC6 is class IIb, HDAC8 is class I) while maintaining 75- to >900-fold selectivity over HDAC1-5, 7, and 9 . This distinct selectivity fingerprint is not replicated by single-isoform inhibitors (e.g., Tubastatin A for HDAC6 or PCI-34051 for HDAC8) nor by broader-spectrum agents. Substituting BRD73954 with an alternative HDAC inhibitor would fundamentally alter the experimental paradigm, confounding target validation studies and introducing off-isoform effects that complicate data interpretation [1].

BRD73954 profile Dual HDAC6/8 inhibition with class I HDAC sparing

Pan-inhibitor substitute Vorinostat (SAHA) may elevate both α-tubulin and histone H3 acetylation

Substrate acetylation profile may differ; limits functional dissection of HDAC6-specific pathways.

BRD73954 profile Cytoplasmic (HDAC6) and nuclear (HDAC8) dual targeting

Class I-selective substitute Entinostat lacks HDAC6 engagement at relevant concentrations

Cytoplasmic deacetylase activity may remain unmodified; HDAC6-dependent readouts may shift.

BRD73954 profile Hydroxamic acid-based HDAC6/8 dual inhibitor

Ortho-aminoanilide substitute CI-994 and BRD3308 display HDAC1/2/3 selectivity; no HDAC6 activity reported

Isoform selectivity profiles differ; may not transfer for HDAC6/8 co-inhibition study designs.

• [1] West AC, Johnstone RW. New and emerging HDAC inhibitors for cancer therapy. J Clin Invest. 2014;124(1):30-39. View Source

BRD73954 Quantitative Evidence Benchmarks

HDAC6/8 Dual Inhibition vs. Class I Selectivity

BRD73954 demonstrates pronounced biochemical selectivity for HDAC6 (IC50 = 36 nM) and HDAC8 (IC50 = 120 nM) over other class I and II HDAC isoforms. Specifically, the compound is 250-fold less potent against HDAC2 (IC50 = 9 µM), 333-fold less potent against HDAC1 (IC50 = 12 µM), and >275-fold less potent against HDAC4 and HDAC5 (IC50 > 33 µM) [1]. The next most potently inhibited isoforms beyond HDAC6/8 are HDAC2 (IC50 = 9 µM) and HDAC1 (IC50 = 12 µM), representing a 75-fold selectivity margin for HDAC8 and a 130-fold selectivity margin for HDAC6 over the closest off-target isoforms .

HDAC6/8 Dual Inhibition Profile

Head-to-head

HDAC6 IC50 36 nM · HDAC8 IC50 120 nM
Selectivity: >250× over HDAC1 · >75× over HDAC2 · >190× over HDAC3

Supports dual HDAC6/8 isoform-selectivity profiling workflow

Class I HDAC sparing requires assay-specific verification; CI-994 comparator shows class I-only inhibition

Evidence Dimension	Inhibitory potency (IC50) against HDAC isoforms
Target Compound Data	HDAC6: 36 nM (0.036 µM); HDAC8: 120 nM (0.12 µM); HDAC2: 9 µM; HDAC1: 12 µM; HDAC3: 23 µM; HDAC4: >33 µM; HDAC5: >33 µM; HDAC7: 13 µM; HDAC9: >33 µM
Comparator Or Baseline	Next closest inhibited isoforms: HDAC2 (9 µM) and HDAC1 (12 µM); reference pan-HDAC inhibitor SAHA/Vorinostat inhibits HDAC1, 2, 3, and 6 with IC50 values of ~10-50 nM
Quantified Difference	HDAC6: 250-fold more potent than HDAC2; HDAC8: 75-fold more potent than HDAC2; 130-fold selectivity margin for HDAC6 over next closest isoform (HDAC2)
Conditions	Biochemical enzyme inhibition assays using recombinant human HDAC enzymes; in vitro cell-free system

Why This Matters

For researchers requiring selective HDAC6/8 dual inhibition without confounding class I HDAC (HDAC1-3) suppression, BRD73954 provides a defined 75- to 250-fold selectivity window that is not available with pan-HDAC inhibitors.

• [1] Bertin Bioreagent (Cayman Chemical). BRD73954 Product Overview. IC50 values: HDAC6 36 nM, HDAC8 120 nM; selective over HDAC1-5, 7, 9. View Source

α-Tubulin vs. Histone H3 Acetylation

In HeLa cells, treatment with BRD73954 at 10 µM for 48 hours produced a robust increase in α-tubulin acetylation—a known HDAC6 substrate—while producing no detectable change in the acetylation state of histone H3, which is a substrate for class I HDACs 1, 2, and 3 [1]. This cellular functional readout directly corroborates the biochemical selectivity profile, demonstrating that BRD73954 engages HDAC6 in intact cells without functionally inhibiting class I HDACs at the tested concentration .

α-Tubulin vs. Histone H3 Acetylation

Head-to-head

BRD73954 (10 μM, 48 h): Ac-α-tubulin increased; Ac-H3 unchanged from baseline
SAHA (vorinostat): both Ac-α-tubulin and Ac-H3 elevated

Supports HDAC6-specific substrate selectivity endpoint in HeLa cells

H3 acetylation context requires independent validation; model-dependent substrate profile

Evidence Dimension	Substrate-specific acetylation changes in intact cells
Target Compound Data	α-tubulin acetylation: robust increase; Histone H3 acetylation: no change
Comparator Or Baseline	Baseline: untreated HeLa cells. Class I HDAC inhibitors would be expected to increase histone H3 acetylation; pan-HDAC inhibitors increase both α-tubulin and H3 acetylation
Quantified Difference	Qualitative dichotomous outcome (increase vs. no change); functional selectivity maintained at 10 µM (~83-fold above HDAC6 IC50)
Conditions	HeLa cells; BRD73954 10 µM; 48-hour treatment; Western blot analysis

Why This Matters

This cellular target engagement data confirms that BRD73954's biochemical selectivity translates to a clean functional signature in living cells, enabling researchers to attribute observed phenotypic effects specifically to HDAC6 inhibition rather than to off-target class I HDAC suppression.

• [1] Bertin Bioreagent (Cayman Chemical). BRD73954 Product Overview. BRD73954 (10 µM) increases acetylation of α-tubulin but not histone H3 in HeLa cells. View Source

Analytical Purity: HPLC-Verified vs. Uncertified

BRD73954 (compound 3 in the original discovery publication) represents the first small-molecule HDAC inhibitor reported to potently and selectively inhibit both HDAC6 and HDAC8 simultaneously [1]. This is notable because HDAC6 (class IIb) and HDAC8 (class I) are phylogenetically distinct enzymes with divergent active site architectures, making dual inhibition of these specific isoforms without substantial class-wide activity a non-trivial medicinal chemistry achievement [2]. Prior to this disclosure, no single small molecule had been characterized with this precise isoform selectivity profile.

Analytical Purity Specification

Class-level

HPLC purity: 98.0% – 99.56%
Batch-specific COA available from commercial vendors

Supports assay reproducibility and cross-laboratory comparison

Trace hydroxamic acid intermediates may influence low-nM activity readings; COA review recommended

Evidence Dimension	Novelty of isoform selectivity profile within HDAC inhibitor class
Target Compound Data	First-in-class dual HDAC6/8 inhibitor reported (2013)
Comparator Or Baseline	Previously reported HDAC inhibitors: either pan-HDAC inhibitors (e.g., SAHA, TSA), class I-selective (e.g., MS-275/Entinostat), HDAC6-selective (e.g., Tubastatin A), or HDAC8-selective (e.g., PCI-34051)
Quantified Difference	Qualitative distinction: no prior small molecule characterized with potent dual HDAC6/8 inhibition while maintaining selectivity over HDAC1-5, 7, 9
Conditions	Medicinal chemistry discovery and biochemical profiling context

Why This Matters

For laboratories investigating the cooperative or distinct biological functions of HDAC6 and HDAC8, BRD73954 is the prototypical tool compound and remains the reference standard for dual HDAC6/8 inhibition studies.

• [1] Olson DE, Wagner FF, Kaya T, et al. Discovery of the first histone deacetylase 6/8 dual inhibitors. J Med Chem. 2013;56(11):4816-4820. View Source
• [2] Bohrium. Discovery of the First Histone Deacetylase 6/8 Dual Inhibitors. Abstract: first small molecule HDAC inhibitor capable of potently and selectively inhibiting both HDAC6 and HDAC8. View Source

BRD73954 Demonstrates a Defined Selectivity Ratio of ~3.3:1 for HDAC6 Versus HDAC8

Within its primary target pair, BRD73954 exhibits differential potency: IC50 = 36 nM for HDAC6 versus IC50 = 120 nM for HDAC8, yielding an HDAC6:HDAC8 selectivity ratio of approximately 3.3:1 . This defined ratio enables researchers to anticipate relative target engagement at given concentrations. At concentrations below ~100 nM, the compound is expected to preferentially engage HDAC6 with minimal HDAC8 inhibition; at concentrations approaching 1 µM, substantial dual inhibition is achieved while still maintaining selectivity over class I HDACs [1].

Evidence Dimension	Relative inhibitory potency between HDAC6 and HDAC8
Target Compound Data	HDAC6 IC50 = 36 nM; HDAC8 IC50 = 120 nM; ratio = 3.3:1
Comparator Or Baseline	Reference HDAC6-selective inhibitors (e.g., Tubastatin A: HDAC6 IC50 = 15 nM, HDAC8 IC50 = 0.85 µM, ratio = 57:1); reference HDAC8-selective inhibitor PCI-34051: HDAC8 IC50 = 10 nM, HDAC6 IC50 = 2.9 µM, ratio = 290:1
Quantified Difference	BRD73954 provides balanced dual inhibition within 3.3-fold potency difference; single-isoform selective tools exhibit >50-fold to >200-fold discrimination
Conditions	Biochemical enzyme inhibition assays using recombinant human HDAC6 and HDAC8

Why This Matters

The defined 3.3:1 HDAC6:HDAC8 ratio distinguishes BRD73954 from highly biased single-isoform inhibitors and permits concentration-dependent tuning of dual versus preferential HDAC6 inhibition, offering experimental flexibility not available with other tools.

• [1] Ace Therapeutics. BRD73954 Product Details. IC50 values: 0.0036, 0.12, 9, 12, 23 µM for HDAC6, HDAC8, HDAC2, HDAC1 and HDAC3. View Source

BRD73954 Research Applications

HDAC6-Selective Cytoskeletal and Aggresome Studies

BRD73954 is ideally suited for experiments requiring selective induction of α-tubulin hyperacetylation without concomitant histone H3 hyperacetylation. At 10 µM, the compound robustly increases α-tubulin acetylation while leaving histone H3 acetylation unchanged in HeLa cells [1]. This clean functional signature enables unambiguous attribution of cytoskeletal and protein trafficking phenotypes to HDAC6 inhibition, avoiding the confounding transcriptional effects associated with class I HDAC suppression that occur with pan-HDAC inhibitors.

HDAC Isozyme Selectivity Profiling

For laboratories investigating the overlapping or distinct biological roles of HDAC6 and HDAC8, BRD73954 serves as the reference dual-inhibitor tool compound. As the first reported small molecule capable of potently and selectively inhibiting both isoforms [2], BRD73954 is the appropriate selection for studies where both targets are hypothesized to contribute to a phenotype. Its defined 3.3:1 HDAC6:HDAC8 potency ratio permits concentration-dependent experimental designs: lower concentrations (~30-100 nM) for preferential HDAC6 engagement; higher concentrations (~0.5-1 µM) for robust dual inhibition while maintaining >75-fold selectivity over class I HDACs.

Assay QC and Method Validation with High-Purity Standards

BRD73954 is a valuable comparator compound in studies designed to deconvolve the isoform-specific contributions to HDAC inhibitor pharmacology. As demonstrated in recent literature, BRD73954 has been employed alongside pan-HDAC inhibitors (SAHA) and other selective HDAC inhibitors (BG45, NKL22) as controls to dissect EGFR signaling pathway modulation and MDM2-p53 axis effects in NSCLC models [3]. Its distinct selectivity profile (HDAC6/8 inhibition with minimal class I activity) provides a critical reference point for attributing observed biological effects to specific HDAC isoform subsets.

PROTAC Development Targeting HDAC8 Degradation

BRD73954's HDAC8-binding scaffold has been utilized in the synthesis of proteolysis-targeting chimeras (PROTACs) designed to drive selective degradation of HDAC8 [4]. The compound's well-characterized binding affinity for HDAC8 (IC50 = 120 nM) combined with its lack of potent class I HDAC inhibition makes it an attractive starting point for targeted protein degradation strategies where minimizing off-target degradation is critical. This application extends BRD73954's utility beyond traditional small-molecule inhibition into the realm of chemical biology and emerging therapeutic modalities.

Application

Selection Property

Validation Focus

Cytoskeletal pathway studies

HDAC6-selective engagement context

α-tubulin acetylation endpoint review

Isozyme selectivity profiling

Dual HDAC6/8 inhibition background

Class I HDAC sparing endpoint review

Assay method validation

Verified purity specification

Batch-to-batch reproducibility review

• [1] Bertin Bioreagent (Cayman Chemical). BRD73954 Product Overview. 10 µM increases acetylation of α-tubulin but not histone H3 in HeLa cells. View Source
• [2] Olson DE, Wagner FF, Kaya T, et al. Discovery of the first histone deacetylase 6/8 dual inhibitors. J Med Chem. 2013;56(11):4816-4820. View Source
• [3] Histone Deacetylase Inhibitor Entinostat Exerts Anti-NSCLC Effects Through the EGFR Signaling Pathway and MDM2-p53 Axis. Eurekaselect. 2026. BRD73954 used as selective HDAC inhibitor control. View Source
• [4] Sun Z, Deng B, Yang Z, et al. Discovery of pomalidomide-based PROTACs for selective degradation of histone deacetylase 8. Eur J Med Chem. Pomalidomide 4'-alkylC6-amine used in synthesis of PROTACs containing BRD73954. View Source